Cas no 1523453-31-7 (3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol)

• Product Name: 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol
• CAS No: 1523453-31-7
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5274354
• Update Time: 2025-05-21

3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol

• Inchi： 1S/C7H13N3O/c1-10-5-3-6(9-10)7(11)2-4-8/h3,5,7,11H,2,4,8H2,1H3
• InChI Key： VYVXHAKKUYEJQP-UHFFFAOYSA-N
• SMILES： C(C1C=CN(C)N=1)(O)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol

Comprehensive Overview of 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol (CAS No. 1523453-31-7)

3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol is a specialized organic compound with a unique molecular structure that combines a pyrazole ring with an amino alcohol functional group. This compound, identified by its CAS number 1523453-31-7, has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications. The presence of both amino and hydroxyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The molecular formula of 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol is C7H13N3O, with a molecular weight of approximately 155.20 g/mol. Its structure features a 1-methyl-1H-pyrazol-3-yl moiety attached to a three-carbon chain terminating in an amino alcohol group. This arrangement provides multiple sites for chemical modification, making it a versatile building block in organic synthesis. Researchers have explored its use in creating novel heterocyclic compounds, which are increasingly important in drug discovery and material science.

Recent trends in pharmaceutical research highlight the growing demand for pyrazole derivatives like 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol. These compounds are being investigated for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to serve as a precursor for various pharmacologically active molecules has made it a subject of numerous patent applications and research papers in recent years.

In the agrochemical sector, 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol has shown promise as an intermediate for developing new crop protection agents. The pyrazole core is known to impart favorable properties to pesticides and herbicides, such as improved stability and target specificity. With increasing global focus on sustainable agriculture and reduced environmental impact of agrochemicals, this compound has become particularly relevant in the development of next-generation plant protection products.

The synthesis of 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol typically involves multi-step organic reactions, starting from commercially available 1-methyl-1H-pyrazole derivatives. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Recent advancements in catalytic methods have made the production of this compound more efficient and environmentally friendly, addressing current industry demands for sustainable chemical processes.

Analytical characterization of 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are critical for its applications in sensitive areas like pharmaceutical development. The compound typically appears as a white to off-white crystalline solid with good solubility in polar organic solvents, properties that facilitate its handling in laboratory and industrial settings.

Storage and handling recommendations for 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol suggest keeping it in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this chemical. Proper personal protective equipment, including gloves and safety glasses, is recommended to ensure safe handling practices.

The commercial availability of 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol has increased in recent years, with several specialty chemical suppliers offering it in various quantities. Pricing trends reflect the growing demand for this intermediate, particularly from pharmaceutical and agrochemical research sectors. Current market analysis suggests steady growth in the pyrazole derivatives segment, driven by ongoing research into their diverse applications.

Future research directions for 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol include exploring its potential in medicinal chemistry and materials science. The compound's structural features make it an attractive candidate for developing new drug candidates, particularly in areas like kinase inhibitors and GPCR modulators. Additionally, its potential applications in functional materials, such as organic electronics or metal-organic frameworks, represent an emerging area of investigation.

For researchers working with 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol, recent literature highlights several innovative synthetic applications. These include its use in multicomponent reactions to create diverse molecular libraries, as well as its incorporation into more complex architectures through click chemistry approaches. Such methodologies align with current trends in combinatorial chemistry and high-throughput screening, which are revolutionizing drug discovery processes.

Environmental considerations regarding 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol are becoming increasingly important. Recent studies have focused on its biodegradation pathways and potential ecological impacts, reflecting the chemical industry's growing emphasis on green chemistry principles. While current data suggest favorable environmental profiles for many pyrazole derivatives, ongoing research continues to assess their long-term environmental fate.

In conclusion, 3-Amino-1-(1-methyl-1H-pyrazol-3-yl)-propan-1-ol (CAS No. 1523453-31-7) represents a valuable chemical building block with diverse applications across multiple industries. Its unique structural features and versatile reactivity make it particularly relevant in current pharmaceutical and agrochemical research. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its importance in specialized chemical synthesis and drug discovery efforts.